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Compound of Interest

Compound Name: (5R)-Dinoprost tromethamine

Cat. No.: B145349

Technical Support Center: (5R)-Dinoprost
tromethamine

Welcome to the technical support center for (5R)-Dinoprost tromethamine. This resource
provides troubleshooting guides and frequently asked questions (FAQS) to assist researchers,
scientists, and drug development professionals in overcoming common challenges during in
Vivo experiments.

Frequently Asked Questions (FAQs)

Q1: What is (5R)-Dinoprost tromethamine? (5R)-Dinoprost tromethamine is a synthetic,
commercially available version of prostaglandin F2a (PGF2a).[1][2][3] It is a potent agonist for
the prostaglandin F receptor (FP receptor).[4] In biomedical research and veterinary medicine,
it is primarily used for its luteolytic (regression of the corpus luteum) and smooth muscle
contracting properties.[2][3]

Q2: What is the primary mechanism of action? Dinoprost tromethamine binds to and activates
the FP receptor, a G-protein coupled receptor.[2][4] This activation triggers intracellular
signaling cascades, primarily through the Gq protein pathway, leading to an increase in
intracellular calcium. This results in two key physiological outcomes: the contraction of smooth
muscle, such as in the uterus, and the induction of luteolysis in the ovary.[2]
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1. Review Formulation
5 - Was it prepared correctly?
,, .
Admlmstratlon OK? Action: Recalculate Dose ~Is it clear and fully dissolved?
- Was it stored properly?
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2. Verify Dosage
Model Suitable? Action: Review/Refine Technique - Is the dose appropriate for the species/weight?
- Was the calculation correct?

\ 4

3. Confirm Administration
- Was the intended route (IM, SC) used?
- Was the full volume delivered?

Re-evaluate Experiment Action: Confirm Animal's
& Contact Support Reproductive Status

\ 4

4. Assess Biological Model
- Is the animal in the correct physiological state?
(e.g., presence of a corpus luteum)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Troubleshooting (5R)-Dinoprost tromethamine in vivo
delivery]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145349#troubleshooting-5r-dinoprost-tromethamine-
in-vivo-delivery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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